Cas no 2171757-29-0 (2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid)

• Product Name: 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid
• CAS No: 2171757-29-0
• MF: C₂₄H₂₄F₂N₂O₅
• MW: 458.454573631287
• CID: 5966783
• PubChem ID: 165538062
• Update Time: 2025-06-11

2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid
• 2-{[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutyl]formamido}-4,4-difluorobutanoic acid
• EN300-1515626
• 2171757-29-0

• Inchi： 1S/C24H24F2N2O5/c25-20(26)12-19(21(29)30)27-22(31)24(10-5-11-24)28-23(32)33-13-18-16-8-3-1-6-14(16)15-7-2-4-9-17(15)18/h1-4,6-9,18-20H,5,10-13H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： VSMHTHUKSSOAHQ-UHFFFAOYSA-N
• SMILES： FC(CC(C(=O)O)NC(C1(CCC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)F

Computed Properties

• Exact Mass: 458.16532819g/mol
• Monoisotopic Mass: 458.16532819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid

Comprehensive Analysis of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid (CAS No. 2171757-29-0)

The compound 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid (CAS No. 2171757-29-0) is a highly specialized fluorinated peptide derivative with significant applications in pharmaceutical research and bioconjugation chemistry. Its unique structure, featuring a cyclobutyl core and difluorobutanoic acid moiety, makes it a valuable building block for drug discovery and proteomics studies. Researchers are increasingly interested in this compound due to its potential role in targeted drug delivery and enzyme inhibition.

One of the most compelling aspects of CAS No. 2171757-29-0 is its Fmoc-protected amino group, which allows for controlled deprotection in solid-phase peptide synthesis (SPPS). This feature aligns with the growing demand for precision medicine and customized therapeutics, topics frequently searched in AI-driven drug development platforms. The 4,4-difluorobutanoic acid segment introduces enhanced metabolic stability, a hot topic in bioavailability optimization discussions.

Recent trends in chemical biology highlight the importance of fluorinated amino acid analogs like this compound. Its cyclobutyl ring contributes to conformational restriction, a property highly valued in GPCR-targeted drug design - one of the most searched topics in computational chemistry forums. The compound's dual functionality (carboxylic acid and Fmoc-amine) makes it particularly useful for linker chemistry in ADC (antibody-drug conjugate) development.

From a structural activity relationship perspective, the difluoro substitution at the 4-position of butanoic acid significantly impacts the molecule's electronic properties and lipophilicity. These characteristics are crucial for blood-brain barrier penetration, a frequently researched area in neuropharmacology. The compound's CAS number 2171757-29-0 has appeared in several patent applications related to kinase inhibitors, reflecting its relevance in cancer research.

The 9H-fluoren-9-yl methoxycarbonyl (Fmoc) protecting group in this molecule deserves special attention. As one of the most widely used amino-protecting groups in peptide chemistry, its presence makes this compound particularly valuable for automated peptide synthesizers. This aligns perfectly with current industry movements toward high-throughput screening and combinatorial chemistry, which dominate searches in pharmaceutical manufacturing databases.

Analytical characterization of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid typically involves advanced techniques like LC-MS and NMR spectroscopy, both trending topics in analytical chemistry circles. The compound's chiral center at the cyclobutyl ring position adds another layer of complexity and opportunity for stereoselective synthesis applications.

In the context of green chemistry initiatives, researchers are investigating more sustainable methods for synthesizing such fluorinated building blocks. The CAS 2171757-29-0 compound's potential for microwave-assisted synthesis is currently being explored, addressing the popular search query about energy-efficient chemical processes. Its relatively stable nature under physiological conditions makes it attractive for in vivo imaging applications as well.

The pharmaceutical industry's shift toward fragment-based drug discovery has increased interest in small, rigid structures like the cyclobutyl moiety present in this molecule. Database analytics show growing searches for conformationally constrained scaffolds, positioning 2171757-29-0 as a compound of significant interest. Its hydrogen bond donor/acceptor profile makes it particularly suitable for molecular docking studies.

From a commercial perspective, the global market for specialty amino acid derivatives like this one is expanding rapidly, driven by demand in biopharmaceuticals and diagnostic reagents. The compound's multifunctional nature allows for diverse applications ranging from fluorescent probes to prodrug development. Its structure-activity relationship data is increasingly valuable for machine learning applications in drug discovery.

Quality control of 2-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutylformamido}-4,4-difluorobutanoic acid requires stringent HPLC purity assessments, a process frequently discussed in pharmaceutical forums. The presence of both fluorine atoms and aromatic systems in its structure enables multiple detection methods, including 19F-NMR and UV spectroscopy, techniques commonly searched by analytical chemists.

In conclusion, CAS No. 2171757-29-0 represents a sophisticated peptidomimetic building block with wide-ranging applications in modern medicinal chemistry. Its unique combination of fluorination, cyclobutyl constraint, and Fmoc protection addresses multiple current research challenges. As the scientific community continues to explore next-generation therapeutics and diagnostic tools, compounds like this will undoubtedly play increasingly important roles in biomedical innovation.